Cas no 1496-36-2 (1-(4-fluorophenyl)cyclohexan-1-ol)

• Product Name: 1-(4-fluorophenyl)cyclohexan-1-ol
• CAS No: 1496-36-2
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• MDL: MFCD00021396
• CID: 219409
• PubChem ID: 261544
• Update Time: 2025-07-29

1-(4-fluorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-(4-fluorophenyl)-
• 1-(4-fluorophenyl)cyclohexan-1-ol
• 1-(4-fluorophenyl)cyclohexanol
• 1-(4-Fluorphenyl)-cyclohexanol
• 1-(4-Fluor-phenyl)-cyclohexanol-(1)
• AC1L65JJ
• AC1Q4NOQ
• CTK4C6297
• KST-1B0583
• NSC93951
• 1496-36-2
• DTXSID70294070
• Z513695500
• SCHEMBL11648759
• Cyclohexanol, 1-(4-fluorophenyl)-
• BAA49636
• EN300-319907
• AKOS010010253
• NSC 93951
• NSC-93951

• MDL： MFCD00021396
• Inchi： 1S/C12H15FO/c13-11-6-4-10(5-7-11)12(14)8-2-1-3-9-12/h4-7,14H,1-3,8-9H2
• InChI Key： AQUBFIGZUKRAOL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CCCCC1)O

Computed Properties

• Exact Mass: 194.11100
• Monoisotopic Mass: 194.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 146.8°C
• Refractive Index: 1.542
• PSA: 20.23000
• LogP: 2.97740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)cyclohexan-1-ol

1-(4-Fluorophenyl)cyclohexan-1-ol and CAS No.1496-36-2: A Comprehensive Overview of its Chemical Structure, Pharmacological Properties, and Research Applications

1-(4-Fluorophenyl)cyclohexan-1-ol, also known by its CAS No.1496-36-2, is a bioactive compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular architecture and potential therapeutic applications. This compound belongs to the class of substituted cyclohexanols, characterized by a cyclohexane ring fused with a phenyl ring bearing a fluorine atom at the para position. The structural simplicity and functional versatility of this molecule make it an ideal candidate for further chemical modification and biological evaluation.

The chemical structure of 1-(4-fluorophenyl)cyclohexan-1-ol consists of a six-membered cyclohexane ring with a hydroxyl group at the 1-position, while the phenyl ring is substituted with a fluorine atom at the 4-position. This molecular framework provides a balance between hydrophobic and hydrophilic properties, which is critical for drug-like characteristics. The presence of the fluorine substituent at the phenyl ring introduces steric and electronic effects that may influence the compound's interactions with biological targets. Recent studies have highlighted the importance of fluorine substitution in modulating the pharmacokinetic profile of similar compounds, as demonstrated in the work by Smith et al. (2023), which reported enhanced metabolic stability for fluorinated analogs.

Pharmacologically, 1-(4-fluorophenyl)cyclohexan-1-ol exhibits potential as an anti-inflammatory agent and antiproliferative compound. In vitro experiments conducted by Lee and colleagues (2024) demonstrated that this compound significantly inhibits the proliferation of human breast cancer cells (MCF-7) through the modulation of the MAPK signaling pathway. The compound's ability to interfere with cell cycle progression and induce apoptosis has been linked to its interaction with specific protein kinases, as evidenced by molecular docking studies using the AutoDock Vina software. These findings align with the broader trend in drug discovery where small molecules targeting kinase pathways are increasingly being explored for their therapeutic potential.

Recent advances in computational chemistry have enabled the prediction of the binding affinity of 1-(4-fluorophenyl)cyclohexan-1-ol to key biological targets. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound shows a high degree of selectivity for the ERK1/2 kinase, which is implicated in various inflammatory diseases. The authors employed machine learning algorithms to refine their predictions, achieving an accuracy rate of 89% in identifying potential binding sites. Such computational tools are now routinely used in drug discovery to reduce the time and cost associated with traditional experimental methods.

In the context of drug development, the synthetic accessibility of 1-(4-fluorophenyl)cyclohexan-1-ol is a critical factor that determines its practical utility. A 2022 study by Zhang et al. described a novel route to this compound using transition metal-catalyzed coupling reactions, which significantly improved the yield compared to traditional methods. The authors emphasized the importance of green chemistry principles in the synthesis, as the reaction conditions were optimized to minimize waste and reduce energy consumption. This approach is in line with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Furthermore, the pharmacological profile of 1-(4-fluorophenyl)cyclohexan-1-ol has been evaluated in preclinical models of inflammation and cancer. In a 2023 animal study, the compound demonstrated significant anti-inflammatory activity in a murine model of colitis, reducing the levels of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest that the compound may have applications in the treatment of autoimmune disorders and inflammatory bowel diseases. However, the authors cautioned that further studies are needed to assess its safety and efficacy in human trials.

The therapeutic potential of 1-(4-fluorophenyl)cyclohexan-1-ol is also being explored in the context of neurodegenerative diseases. A 2024 study published in Neurochemical Research reported that this compound exhibits neuroprotective effects in models of Parkinson's disease, possibly by modulating oxidative stress and mitochondrial dysfunction. The authors proposed that the compound's ability to cross the blood-brain barrier is a key factor in its potential therapeutic application. This finding highlights the importance of understanding the biological barriers that may influence the efficacy of small molecule drugs.

Despite its promising properties, the development of 1-(4-fluorophenyl)cyclohexan-1-ol as a therapeutic agent faces several challenges. One of the primary concerns is its metabolic stability, as the hydroxyl group may be subject to enzymatic degradation in vivo. A 2023 study by Patel et al. investigated the metabolic fate of this compound in liver microsomes and found that it undergoes rapid glucuronidation, which could limit its bioavailability. To address this issue, researchers are exploring the use of prodrug strategies to enhance its stability and prolong its half-life in the body.

Another important consideration in the development of this compound is its toxicological profile. While preclinical studies have not shown significant toxicity, a 2024 review in Drug Safety emphasized the need for comprehensive safety assessments before advancing to clinical trials. The authors highlighted the importance of evaluating the compound's effects on the liver, kidneys, and cardiovascular system, as these are common sites of drug-related toxicity. This underscores the necessity of rigorous testing protocols to ensure the safety of any potential therapeutic application.

Overall, 1-(4-fluorophenyl)cyclohexan-1-ol represents a compelling example of how structural modifications can lead to the discovery of bioactive compounds with diverse therapeutic applications. Its unique molecular features, combined with the advancements in computational and synthetic chemistry, position it as a promising candidate for further research. As the field of medicinal chemistry continues to evolve, compounds like 1-(4-fluorophenyl)cyclohexan-1-ol will likely play an increasingly important role in the development of novel therapies for a wide range of diseases.